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Introduction

Plasma kallikrein (PK) is a serine protease that plays a pivotal role in the kallikrein-kinin system
(KKS).[1][2] The KKS is a complex cascade of proteins involved in various physiological and
pathological processes, including inflammation, blood pressure regulation, coagulation, and
pain.[2] The system is initiated through contact activation, where coagulation factor XII (FXII)
auto-activates on negatively charged surfaces.[3] Activated FXII (FXlla) then cleaves
prekallikrein (PK) to generate active plasma kallikrein.[4][5] Plasma kallikrein, in turn, cleaves
high-molecular-weight kininogen (HMWK) to release the potent vasodilator and pro-
inflammatory peptide, bradykinin.[1] Dysregulation of the plasma kallikrein-kinin system is
implicated in various diseases, including hereditary angioedema (HAE), making plasma
kallikrein a significant therapeutic target.[4]

This document provides detailed protocols for measuring plasma kallikrein activity using both
chromogenic and fluorogenic assays. These assays are essential tools for studying the KKS,
screening for plasma kallikrein inhibitors, and for the development of novel therapeutics.

The Plasma Kallikrein-Kinin System

The plasma kallikrein-kinin system is a crucial pathway in inflammation and coagulation. The
following diagram illustrates the key components and their interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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